Cas no 1439896-90-8 ({1-(3-fluorophenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-fluorophenyl)methylcyclopropyl}methanamine
• CAS No: 1439896-90-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6576724
• PubChem ID: 66025295
• Update Time: 2025-07-21

{1-(3-fluorophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-fluorophenyl)methylcyclopropyl}methanamine
• 1-[(3-Fluorophenyl)methyl]cyclopropylmethanamine
• (1-(3-fluorobenzyl)cyclopropyl)methanamine
• Cyclopropanemethanamine, 1-[(3-fluorophenyl)methyl]-

• MDL： MFCD21669824
• Inchi： 1S/C11H14FN/c12-10-3-1-2-9(6-10)7-11(8-13)4-5-11/h1-3,6H,4-5,7-8,13H2
• InChI Key： BANHPWNNVJOTNQ-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC(F)=C2)(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 247.3±13.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

{1-(3-fluorophenyl)methylcyclopropyl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {1-(3-fluorophenyl)methylcyclopropyl}methanamine

Professional Introduction to Compound with CAS No. 1439896-90-8 and Product Name: {1-(3-fluorophenyl)methylcyclopropyl}methanamine}

The compound with the CAS number 1439896-90-8 and the product name {1-(3-fluorophenyl)methylcyclopropyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-fluorophenyl moiety and a cyclopropyl group in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. Fluorine substitution in organic molecules is widely recognized for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The 3-fluorophenyl group in this compound is particularly noteworthy, as it has been extensively studied for its role in modulating the bioactivity of various drug candidates. This moiety is known to improve the lipophilicity of molecules, which is a critical factor in drug absorption and distribution within the body.

The cyclopropyl group, another key structural feature of this compound, contributes to its unique chemical profile. Cyclopropane rings are rare in natural products but are increasingly being explored in synthetic chemistry due to their strained ring structure, which can lead to enhanced reactivity and selectivity in biological systems. The incorporation of a cyclopropyl group into the molecular framework of this compound suggests potential interactions with biological targets that may not be achievable with linear or branched aliphatic structures.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of novel compounds with remarkable accuracy. The combination of molecular modeling techniques and high-throughput screening has accelerated the discovery process, allowing for the rapid identification of promising candidates for further development. The compound {1-(3-fluorophenyl)methylcyclopropyl}methanamine has been subjected to rigorous computational analysis to evaluate its potential as a lead molecule for drug discovery.

The structural motif of this compound exhibits several attractive features from a drug design perspective. The 3-fluorophenyl group provides a hydrophobic surface that can interact favorably with lipid-rich environments, such as cell membranes, while the cyclopropyl group introduces steric constraints that can enhance binding specificity. These characteristics make it an ideal candidate for targeting enzymes or receptors involved in critical biological pathways.

In addition to its structural advantages, this compound has shown promise in preliminary biological assays. Studies have indicated that derivatives of the {1-(3-fluorophenyl)methylcyclopropyl}methanamine scaffold exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The fluorine atom's electronic properties contribute to enhanced binding affinity, while the cyclopropyl group's unique geometry allows for precise interactions with target proteins.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. Advanced synthetic methodologies have been employed to construct its complex framework efficiently and with high yield. The use of transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques has enabled the precise assembly of its key structural components.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1439896-90-8 will play an increasingly important role in drug discovery pipelines. The integration of fluorinated aromatic rings with strained cycloalkane moieties offers a versatile platform for developing next-generation pharmaceuticals. Future studies will likely focus on optimizing synthetic routes, exploring analogs with modified substituents, and evaluating their efficacy in preclinical models.

The potential applications of this compound extend beyond traditional small-molecule drugs. Its unique structural features make it amenable to derivatization into biologics or peptidomimetics, expanding its utility in therapeutic interventions. The growing interest in fluorinated compounds underscores their importance as building blocks for innovative drug design strategies.

In conclusion, the compound identified by CAS number 1439896-90-8 and named {1-(3-fluorophenyl)methylcyclopropyl}methanamine exemplifies the cutting-edge developments in pharmaceutical chemistry. Its combination of a 3-fluorophenyl moiety and a cyclopropyl group provides a compelling rationale for further investigation into its pharmacological potential. As research progresses, this compound is poised to contribute significantly to the discovery and development of novel therapeutic agents.